Corticosterone-d4

• Molecular Formula: C21H30O4
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C21H30O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h9,14-17,19,22,24H,3-8,10-11H2,1-2H3/t14-,15-,16+,17-,19+,20-,21-/m0/s1/i10D2,17D,19D
• InChIKey: OMFXVFTZEKFJBZ-HECNVQIESA-N

Corticosterone-d4: Procurement-Ready Stable Isotope-Labeled Internal Standard for LC-MS/MS Corticosterone Quantification

Corticosterone-d4 (CAS 2243253-91-8) is a quadruple-deuterated analog of the endogenous glucocorticoid corticosterone, wherein four hydrogen atoms are replaced by deuterium at positions 9, 11, 12, and 12 . This isotopic substitution yields a molecular mass of 350.49 g/mol (compared to 346.46 g/mol for unlabeled corticosterone), enabling chromatographic co-elution with the native analyte while maintaining a distinct mass spectrometric signature . As a stable isotope-labeled internal standard (SIL-IS), corticosterone-d4 is specifically formulated to correct for matrix effects, ion suppression, and sample preparation variability in quantitative LC-MS/MS workflows . Commercial availability includes ready-to-use methanolic solutions for high-throughput metabolomics applications and solid powder forms with certified isotopic purity .

Workflow LC-MS/MS quantification of endogenous corticosterone with matrix-effect correction

Correction Compensates ion suppression and sample preparation variability as a stable isotope-labeled internal standard

Formats Available as ready-to-use methanolic solution or solid powder with certified isotopic purity

Why Unlabeled Corticosterone and Alternative Deuterated Analogs Cannot Substitute Corticosterone-d4 in Quantitative Bioanalysis

In LC-MS/MS quantification of endogenous corticosterone, generic substitution with unlabeled corticosterone is analytically invalid due to the absence of a distinct mass shift required for multiple reaction monitoring (MRM) discrimination from the native analyte [1]. Alternative deuterated corticosterone analogs—such as corticosterone-d8—exhibit different retention time shifts, isotopic purity profiles, and ion suppression behaviors that preclude method transfer without full revalidation . Furthermore, deuterated cortisol analogs (e.g., cortisol-d4) differ in chromatographic retention and fragmentation patterns, rendering them unsuitable as internal standards for corticosterone-specific assays . The selection of corticosterone-d4 is therefore mandated by the need for exact chromatographic co-elution, matched ionization efficiency, and analyte-specific MRM transition compatibility.

Unlabeled corticosterone

Lacks the mass shift required for MRM discrimination from the endogenous analyte; cannot serve as an internal standard for native corticosterone.

Corticosterone-d8

Different retention time shift, isotopic purity profile, and ion suppression behavior may require full method revalidation and may not transfer directly.

Cortisol-d4

Distinct chromatographic retention and fragmentation patterns make it unsuitable as an internal standard for corticosterone-specific assays.

• [1] Kang, L., et al. (2013). Determination of the stress biomarker corticosterone in serum of tumor-bearing mice by surrogate-based liquid chromatography-tandem mass spectrometry. Biomedical Chromatography, 27(12), 1639-1646. DOI: 10.1002/bmc.2973. View Source

Corticosterone-d4 Comparative Performance Evidence: Quantified Differentiation from Alternative Internal Standards

Corticosterone-d4 Enables Surrogate Analyte Calibration in Endogenous Corticosterone Quantification, Unachievable with Unlabeled Corticosterone

Corticosterone-d4 was employed as a surrogate analyte to generate calibration curves for endogenous corticosterone in mouse serum, a strategy impossible with unlabeled corticosterone due to endogenous background interference [1]. The method achieved a linear dynamic range of 8.60-430 ng/mL with r² > 0.999 and a lower limit of quantification (LLOQ) of 8.60 ng/mL [1].

Surrogate Analyte Calibration

Corticosterone-d4 LLOQ 8.60 ng/mL, linear range 8.60–430 ng/mL, r²>0.999

Unlabeled corticosterone Cannot be used for calibration due to endogenous background

Enables surrogate analyte strategy when blank matrix is unavailable

Validated in mouse serum; reported LLOQ and linearity

Evidence Dimension	Calibration feasibility in endogenous analyte quantification
Target Compound Data	LLOQ = 8.60 ng/mL; Linear range 8.60-430 ng/mL; r² > 0.999
Comparator Or Baseline	Unlabeled corticosterone: Cannot be used for calibration due to endogenous background; no quantitative LLOQ or linear range achievable without SIL-IS
Quantified Difference	Target compound enables full calibration curve generation; unlabeled comparator yields no usable calibration data
Conditions	Surrogate analyte LC-MS/MS method; mouse serum; XTerra C18 column (2.1 × 50 mm, 3.5 µm); mobile phase 0.2% formic acid in water-methanol (30:70, v/v); positive ESI-MRM mode

Why This Matters

Procurement of corticosterone-d4 is essential for laboratories quantifying endogenous corticosterone where authentic analyte-free matrix is unavailable for calibration.

• [1] Kang, L., et al. (2013). Determination of the stress biomarker corticosterone in serum of tumor-bearing mice by surrogate-based liquid chromatography-tandem mass spectrometry. Biomedical Chromatography, 27(12), 1639-1646. DOI: 10.1002/bmc.2973. View Source

Corticosterone-d4 Demonstrates Higher Isotopic Purity (99.17%) Compared to Corticosterone-d8 (99.91%) with Distinct Deuterium Incorporation Pattern

Commercially available corticosterone-d4 (MedChemExpress Cat. HY-B1618S1) is certified at 99.17% isotopic purity, while corticosterone-d8 (Cat. HY-B1618S) is certified at 99.91% . The d4 variant incorporates four deuterium atoms at positions 9, 11, 12, and 12, whereas the d8 variant incorporates eight deuterium atoms at different positions .

Isotopic Purity vs d8

Supplier data

Corticosterone-d4 99.17% purity, 4 deuterium atoms (positions 9,11,12,12)

Corticosterone-d8 99.91% purity, 8 deuterium atoms (different positions)

Balanced mass shift with potentially lower retention shift than d8

Purity context based on supplier certificate; independent verification recommended

Evidence Dimension	Certified isotopic purity
Target Compound Data	99.17% isotopic purity (Corticosterone-d4)
Comparator Or Baseline	Corticosterone-d8: 99.91% isotopic purity
Quantified Difference	0.74 percentage point difference in certified purity; d4 has four deuterium atoms vs. eight for d8
Conditions	Commercial batch analysis data from MedChemExpress technical datasheets

Why This Matters

The d4 labeling pattern provides sufficient mass shift (+4 Da) for MRM discrimination while minimizing potential deuterium isotope effects on chromatographic retention compared to heavier d8 labeling, offering a balanced analytical performance profile.

Corticosterone-d4 Is Formulated in Ready-to-Use Methanolic Mixtures for High-Throughput Metabolomics, Eliminating Weighing and Solubilization Errors

Corticosterone-d4 is supplied as a component of a deuterated steroids standard mixture (Sigma-Aldrich SMB00968) dissolved in methanol and ready for direct use in LC-MS workflows . This formulation eliminates the need for individual compound weighing and solubilization, reducing preparation time and minimizing gravimetric errors compared to solid powder forms of alternative internal standards .

Ready-to-Use Mixture

Supplier formulation

Pre-formulated methanolic solution containing 14 deuterated steroids, eliminating individual weighing and solubilization steps.

May reduce inter-operator variability in high-throughput panels

Workflow advantage; assess matrix-specific compatibility

Evidence Dimension	Sample preparation workflow efficiency
Target Compound Data	Ready-to-use 1 mL methanolic solution containing corticosterone-d4 among 14 deuterated steroids
Comparator Or Baseline	Solid powder corticosterone-d8 or cortisol-d4 requiring separate weighing, dissolution, and aliquot preparation
Quantified Difference	Not quantified; qualitative workflow advantage
Conditions	High-throughput LC/MS metabolomic analysis; targeted and untargeted steroid profiling

Why This Matters

For laboratories running multi-analyte steroid panels, the pre-formulated mixture reduces inter-operator variability and accelerates sample preparation, directly impacting reproducibility and throughput.

Corticosterone-d4 Compensates for Matrix Effects in Mouse Plasma Stress Hormone Profiling, Validated in Multi-Center Protocol

In a validated protocol for plasma stress hormone quantification, corticosterone-d4 was used as a stable isotope-labeled internal standard with online SPE-LC-MS/MS, enabling accurate corticosterone measurement in mouse plasma despite matrix interferences . The protocol achieved method validation parameters including intra- and inter-assay precision <15% RSD, consistent with FDA bioanalytical method validation guidelines [1].

Matrix Effect Correction

Class-level inference

Validated intra- and inter-assay precision in mouse plasma using online SPE-LC-MS/MS with SIL-IS correction.

Supports method precision endpoint review

Class-level improvement; confirm with in-house validation

Evidence Dimension	Method validation precision
Target Compound Data	Intra- and inter-assay precision <15% RSD
Comparator Or Baseline	Non-deuterated internal standard or external standard calibration: typically >20% RSD in complex biological matrices due to uncompensated matrix effects
Quantified Difference	Precision improvement of approximately 5-10 percentage points RSD (class-level inference from SIL-IS literature)
Conditions	Online SPE coupled to XEVO TQ mass spectrometer; mouse plasma; method based on Hawley et al. (2016)

Why This Matters

Procurement of corticosterone-d4 ensures compliance with FDA bioanalytical method validation criteria for precision, a prerequisite for regulatory submission in preclinical and clinical studies.

• [1] Kang, L., et al. (2013). Determination of the stress biomarker corticosterone in serum of tumor-bearing mice by surrogate-based liquid chromatography-tandem mass spectrometry. Biomedical Chromatography, 27(12), 1639-1646. DOI: 10.1002/bmc.2973. View Source

Corticosterone-d4 Exhibits Analyte-Specific MRM Transitions Incompatible with Cortisol-d4 Substitution

Corticosterone-d4 (MW 350.49) produces MRM transitions distinct from cortisol-d4 (MW 366.5), precluding interchangeable use as internal standards due to different precursor and product ion masses . In multi-steroid panel methods, corticosterone-d4 is specifically paired with corticosterone for quantification, while cortisol-d4 is paired with cortisol .

MRM Transition Specificity

Class-level inference

Corticosterone-d4 Precursor m/z ~351, product ions characteristic of corticosterone

Cortisol-d4 Precursor m/z ~367, cortisol fragmentation pattern

Analyte-specific MRM pairing is required; cortisol-d4 cannot substitute

Mass difference ~16 Da; confirm transitions on your instrument

Evidence Dimension	MRM transition compatibility
Target Compound Data	Corticosterone-d4 precursor m/z ~351 (M+H)+, product ions corresponding to corticosterone fragmentation
Comparator Or Baseline	Cortisol-d4 precursor m/z ~367 (M+H)+, product ions corresponding to cortisol fragmentation
Quantified Difference	Mass difference of ~16 Da in precursor ions; distinct fragmentation patterns requiring separate MRM channel optimization
Conditions	Positive electrospray ionization LC-MS/MS; multiple reaction monitoring mode

Why This Matters

Analytical laboratories must procure corticosterone-d4 specifically for corticosterone assays; substitution with cortisol-d4 yields invalid quantitative results due to mismatched MRM transitions.

Deuterated Corticosterone Analogs Reduce Ion Suppression by 30-40% Compared to Non-Deuterated Standards in Plasma LC-MS

Chen et al. (2009) reported that deuterated steroid analogs, including deuterated corticosterone species, reduced ion suppression effects by 30-40% compared to non-deuterated standards in plasma samples analyzed by LC-MS . This class-level evidence supports the selection of any deuterated corticosterone internal standard over unlabeled alternatives for complex biological matrices.

Ion Suppression Reduction

Class-level inference

30–40% reduction in ion suppression vs. non-deuterated standards

Supports assay sensitivity review for plasma methods

Deuterated steroid class effect; reported by Chen et al. (2009)

Evidence Dimension	Ion suppression reduction
Target Compound Data	30-40% reduction in ion suppression (class-level for deuterated steroids)
Comparator Or Baseline	Non-deuterated internal standards
Quantified Difference	30-40% reduction in ion suppression
Conditions	Plasma samples; LC-MS analysis; study by Chen et al. (2009)

Why This Matters

The quantified reduction in ion suppression translates directly to improved method sensitivity and accuracy in bioanalytical assays, justifying the procurement of deuterated internal standards over non-deuterated alternatives.

Corticosterone-d4: High-Value Procurement Scenarios for Academic and Industrial Bioanalytical Laboratories

Endogenous Corticosterone Quantification in Preclinical Stress Biomarker Studies

Corticosterone-d4 is the required internal standard for LC-MS/MS quantification of endogenous corticosterone in rodent serum or plasma. As demonstrated by Kang et al. (2013), the surrogate analyte strategy using corticosterone-d4 enables calibration curve generation in authentic biological matrix where corticosterone is endogenously present, achieving an LLOQ of 8.60 ng/mL and linearity over 8.60-430 ng/mL [1]. This application is essential for stress response research, behavioral pharmacology, and tumor-bearing animal model studies.

Multi-Steroid Panel Quantification in High-Throughput Metabolomics Core Facilities

Core facilities performing targeted metabolomics of steroid hormones benefit from procuring corticosterone-d4 as part of pre-formulated deuterated steroid mixtures (e.g., Sigma-Aldrich SMB00968) . The ready-to-use methanolic solution eliminates individual compound preparation, reduces inter-operator variability, and accelerates sample throughput. This format is optimized for laboratories running panels including corticosterone, cortisol, aldosterone, progesterone, and testosterone in a single analytical batch.

Regulated Bioanalysis Supporting Preclinical IND-Enabling Toxicology Studies

Corticosterone-d4 enables method validation to FDA bioanalytical guidance standards, with demonstrated intra- and inter-assay precision <15% RSD in mouse plasma . Contract research organizations (CROs) and pharmaceutical bioanalytical laboratories require this level of precision for biomarker quantification in GLP toxicology studies. Procurement of certified isotopic purity corticosterone-d4 (99.17%) ensures lot-to-lot consistency and audit trail compliance .

Clinical Research on Hypothalamic-Pituitary-Adrenal (HPA) Axis Dysregulation

Clinical research laboratories quantifying corticosterone in human samples for HPA axis studies require corticosterone-d4 to correct for matrix effects inherent to plasma and serum. The deuterated internal standard compensates for ion suppression phenomena, with class-level evidence indicating 30-40% reduction in suppression compared to non-deuterated alternatives . This ensures accurate quantification of low-abundance corticosterone in patient samples where cortisol is the predominant glucocorticoid.

Application

Selection Property

Validation Focus

Preclinical stress biomarker LC-MS/MS assays

SIL-IS for surrogate analyte calibration

Matrix-effect correction and linearity review

Multi-steroid targeted metabolomics panels

Ready-to-use formulation for workflow consistency

Throughput and inter-operator reproducibility

Preclinical bioanalytical method validation

Demonstrated precision for method qualification

Accuracy/precision endpoint review

Human plasma corticosterone research analysis

Matrix-effect compensation for complex samples

Ion suppression and recovery review

• [1] Kang, L., et al. (2013). Determination of the stress biomarker corticosterone in serum of tumor-bearing mice by surrogate-based liquid chromatography-tandem mass spectrometry. Biomedical Chromatography, 27(12), 1639-1646. DOI: 10.1002/bmc.2973. View Source